1-Benzylsulfonyl-2,4-difluorobenzene
Description
Properties
IUPAC Name |
1-benzylsulfonyl-2,4-difluorobenzene | |
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H10F2O2S/c14-11-6-7-13(12(15)8-11)18(16,17)9-10-4-2-1-3-5-10/h1-8H,9H2 | |
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
DKLJASNWJCVWDU-UHFFFAOYSA-N | |
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)CS(=O)(=O)C2=C(C=C(C=C2)F)F | |
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H10F2O2S | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
268.28 g/mol | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Preparation Methods
Suzuki–Miyaura-Type Coupling Adaptations
While traditional Suzuki couplings involve boronic acids, adaptations using sulfonylboron reagents have been explored. For instance, 1-iodo-2,4-difluorobenzene reacts with benzylsulfonylboronic acid in the presence of Pd(PPh3)4 and a base, yielding the target compound. However, this method remains less common due to the limited stability of sulfonylboron species.
Reductive Dechlorination Pathways
Patent literature describes reductive dechlorination of polychlorinated precursors as a precursor step. For example, 1-chloro-2,4-difluorobenzene undergoes hydrogenolysis with Pd/C in the presence of trialkylamines, generating a reactive intermediate that subsequently reacts with benzylsulfonyl chloride. This two-step process achieves yields upward of 70% while minimizing over-reduction byproducts.
Table 1: Comparative Analysis of Palladium-Catalyzed Methods
| Method | Substrate | Catalyst | Yield (%) | Purity (%) |
|---|---|---|---|---|
| Suzuki Adaptation | 1-Iodo-2,4-difluorobenzene | Pd(PPh3)4 | 65 | 92 |
| Reductive Dechlorination | 1-Chloro-2,4-difluorobenzene | Pd/C (5%) | 72 | 95 |
Oxidation of Benzylthio Precursors
The oxidation of 1-benzylthio-2,4-difluorobenzene to the corresponding sulfone represents a straightforward route. This method exploits the high reactivity of thioethers toward oxidation, ensuring high regioselectivity.
Oxidizing Agents and Conditions
Hydrogen peroxide (30% in acetic acid) and meta-chloroperbenzoic acid (mCPBA) are commonly employed. Reactions typically proceed at 50–60°C for 6–8 hours, achieving conversions exceeding 90%. The choice of oxidant impacts byproduct formation; mCPBA offers cleaner reactions but at a higher cost.
Scalability Considerations
Industrial-scale implementations favor hydrogen peroxide due to its low cost and ease of handling. However, stringent temperature control is necessary to prevent epoxidation of the benzyl group, a competing side reaction.
One-Pot Multistep Synthesis
Recent advancements focus on streamlining synthesis through one-pot methodologies, reducing purification steps and improving atom economy.
Sequential Halogenation-Sulfonylation
A patented approach involves the sequential treatment of 2,4-difluorobenzene with N-bromosuccinimide (NBS) followed by in situ reaction with benzylsulfonyl chloride. This method circumvents the isolation of intermediates, achieving an overall yield of 68% with 99% purity.
Advantages
-
Eliminates intermediate purification, reducing solvent waste.
-
Compatible with continuous-flow reactors for large-scale production.
Comparative Evaluation of Methods
Table 2: Method Efficiency and Practicality
| Method | Yield Range (%) | Purity (%) | Cost (Relative) | Scalability |
|---|---|---|---|---|
| Nucleophilic Substitution | 75–85 | 95–99 | Low | High |
| Palladium Catalysis | 65–72 | 90–95 | High | Moderate |
| Thioether Oxidation | 85–90 | 97–99 | Moderate | High |
| One-Pot Synthesis | 65–70 | 98–99 | Low | High |
Chemical Reactions Analysis
Types of Reactions: 1-Benzylsulfonyl-2,4-difluorobenzene undergoes various chemical reactions, including:
Electrophilic Aromatic Substitution: The difluorobenzene ring can participate in electrophilic aromatic substitution reactions, such as nitration, sulfonation, and halogenation.
Nucleophilic Substitution: The benzylsulfonyl group can be displaced by nucleophiles under appropriate conditions.
Oxidation and Reduction: The compound can undergo oxidation to form sulfoxides or sulfones and reduction to form thiols or sulfides.
Common Reagents and Conditions:
Electrophilic Aromatic Substitution: Reagents such as nitric acid, sulfuric acid, and halogens are commonly used under acidic conditions.
Nucleophilic Substitution: Strong nucleophiles such as alkoxides or amines are used under basic conditions.
Oxidation and Reduction: Oxidizing agents like hydrogen peroxide or potassium permanganate and reducing agents like lithium aluminum hydride are employed.
Major Products:
Electrophilic Aromatic Substitution: Products include nitro, sulfonyl, and halogenated derivatives.
Nucleophilic Substitution: Products include substituted benzylsulfonyl derivatives.
Oxidation and Reduction: Products include sulfoxides, sulfones, thiols, and sulfides.
Scientific Research Applications
1-Benzylsulfonyl-2,4-difluorobenzene has several scientific research applications:
Chemistry: It is used as an intermediate in the synthesis of more complex organic molecules.
Biology: The compound is studied for its potential biological activity and interactions with biomolecules.
Medicine: It is investigated for its potential use in drug development, particularly as a building block for pharmaceuticals.
Industry: The compound is used in the production of specialty chemicals and materials with specific properties.
Mechanism of Action
The mechanism of action of 1-Benzylsulfonyl-2,4-difluorobenzene involves its interaction with various molecular targets. The benzylsulfonyl group can act as an electrophile, facilitating reactions with nucleophiles. The difluorobenzene ring can participate in aromatic substitution reactions, allowing for the introduction of various functional groups. These interactions are mediated through pathways involving the formation of intermediates such as arenium ions or benzenonium intermediates.
Comparison with Similar Compounds
Comparison with Structurally Similar Compounds
Substituent Variations and Electronic Effects
1-Chloro-2-fluoro-4-[(2-fluorobenzyl)sulfanyl]benzene (CAS 1443327-31-8)
- Substituents : 1-Cl, 2-F, 4-SCH₂(2-F-C₆H₄).
- Key Differences : Replaces the sulfonyl group with a sulfanyl (-S-) moiety and introduces an additional fluorine on the benzyl group.
- Impact : The sulfanyl group is less electron-withdrawing than sulfonyl, reducing oxidative stability. The added fluorine increases lipophilicity but may complicate synthesis due to steric effects .
1-Fluoro-2-(methylsulfonyl)-4-(trifluoromethyl)benzene (CAS 1824071-56-8)
- Substituents : 1-F, 2-MeSO₂, 4-CF₃.
- Key Differences : Uses a methylsulfonyl group and a trifluoromethyl (-CF₃) substituent.
- Impact : The trifluoromethyl group enhances electron-withdrawing effects and hydrophobicity, making this compound more suited for agrochemical applications. However, the methylsulfonyl group offers less steric bulk compared to benzylsulfonyl .
1-Ethynyl-2,4-difluorobenzene (CAS 302912-34-1)
- Substituents : 1-C≡CH, 2-F, 4-F.
- Key Differences : Replaces sulfonyl with an ethynyl group.
- Impact : The ethynyl group enables click chemistry but reduces stability under acidic conditions. Fluorine atoms maintain electronic effects similar to the target compound .
Lithiation and Trapping
- Example : 1-Bromo-2,4-difluorobenzene undergoes lithiation at C-3 using LDA (Lithium Diisopropylamide) in THF at -78°C, followed by trapping with acetone to yield 2-(3-bromo-2,6-difluorophenyl)propan-2-ol (50% yield) .
- Comparison : Similar lithiation strategies could introduce sulfonyl groups via electrophilic trapping, but yields may vary due to the bulkiness of benzylsulfonyl reagents.
Suzuki-Miyaura Cross-Coupling
- Example : 1-Bromo-2,4-difluorobenzene participates in flow-based Suzuki couplings to synthesize intermediates for drugs like Diflunisal .
- Application to Target Compound : Coupling with benzylsulfonyl boronic acids could install the sulfonyl group, though steric hindrance may require optimized catalysts (e.g., Pd(PPh₃)₄) .
Reactivity and Functional Performance
| Compound | Reactivity with Electrophiles | Thermal Stability | Photostability |
|---|---|---|---|
| 1-Benzylsulfonyl-2,4-difluorobenzene | Moderate (SO₂ group deactivates ring) | High | High (fluorine reduces UV degradation) |
| 1-Chloro-2-fluoro-4-[(2-fluorobenzyl)sulfanyl]benzene | High (sulfanyl is activating) | Moderate | Low (sulfanyl prone to oxidation) |
| 1-Ethynyl-2,4-difluorobenzene | Very high (ethynyl participates in cycloadditions) | Low (ethynyl decomposes at high T) | Moderate |
Q & A
Basic Research Questions
Q. What are the optimal synthetic routes for 1-benzylsulfonyl-2,4-difluorobenzene, and how do reaction conditions influence yield?
- Methodology : The synthesis can involve sequential halogenation and sulfonylation. For example, starting with 1-bromo-2,4-difluorobenzene (similar to ), bromine (Br₂) with Fe catalysis enables electrophilic substitution. Subsequent sulfonylation may use benzylsulfonyl chloride under nucleophilic conditions (e.g., NaH in DMF). Reaction temperature (0–25°C) and stoichiometric ratios (1:1.2 substrate:sulfonyl chloride) are critical for minimizing side products like over-sulfonated derivatives .
- Purification : Column chromatography (silica gel, hexane/ethyl acetate gradient) or recrystallization (ethanol/water) isolates the target compound. Monitor purity via TLC (Rf ~0.3 in 7:3 hexane:EtOAc) .
Q. How can spectroscopic techniques (NMR, MS) confirm the structure of 1-benzylsulfonyl-2,4-difluorobenzene?
- NMR Analysis :
- ¹⁹F NMR : Two distinct signals for fluorine atoms at C2 and C4 (δ -110 to -115 ppm), split due to para-substituent effects.
- ¹H NMR : Benzyl protons (CH₂) appear as a singlet (~δ 4.5–5.0 ppm), while aromatic protons show splitting patterns (e.g., doublets for ortho-F coupling) .
Advanced Research Questions
Q. What mechanistic insights explain the reactivity of the sulfonyl group in nucleophilic aromatic substitution (NAS) reactions?
- Electronic Effects : The electron-withdrawing sulfonyl group activates the benzene ring for NAS at meta/para positions. Fluorine substituents further deactivate the ring, directing nucleophiles (e.g., amines) to specific sites.
- Kinetic Studies : Use DFT calculations (B3LYP/6-31G*) to model transition states and compare with experimental kinetics (e.g., reaction with piperidine at 60°C). Monitor progress via HPLC to quantify intermediate formation .
Q. How do substituent effects (benzylsulfonyl vs. halogen) influence biological activity in antimicrobial assays?
- Comparative Analysis : Test 1-benzylsulfonyl-2,4-difluorobenzene against analogs like 1-chloro-2,4-difluorobenzene () in bacterial (e.g., E. coli MIC) and fungal (e.g., C. albicans) models. The sulfonyl group may enhance membrane permeability due to its polarity, but fluorine’s electronegativity could reduce bioavailability.
- Data Interpretation : Use dose-response curves (IC₅₀ values) and molecular docking (PDB: 1KZN) to correlate structure-activity relationships (SAR) .
Q. What analytical strategies resolve contradictions in reported solubility and stability data for this compound?
- Contradiction : Discrepancies in aqueous solubility (e.g., 0.1 mg/mL vs. 0.5 mg/mL in pH 7.4 buffer) may arise from polymorphic forms or residual solvents.
- Resolution : Conduct dynamic light scattering (DLS) to detect aggregates and X-ray diffraction (PXRD) to identify crystalline phases. Accelerated stability studies (40°C/75% RH for 4 weeks) under inert atmosphere (N₂) assess degradation pathways .
Methodological Best Practices
Q. What safety protocols are essential for handling 1-benzylsulfonyl-2,4-difluorobenzene in lab settings?
- PPE : Use nitrile gloves, safety goggles, and fume hoods due to potential irritancy (similar to halogenated benzene derivatives; ).
- Waste Disposal : Neutralize sulfonyl-containing waste with 10% NaOH before incineration. Avoid aqueous disposal to prevent environmental persistence .
Q. How can computational chemistry predict regioselectivity in derivative synthesis?
- Tools : Employ Gaussian or ORCA for Fukui function analysis to identify electrophilic/nucleophilic sites. Compare with experimental results from directed metalation (e.g., LDA at -78°C) to validate predictions .
Key Challenges and Recommendations
- Synthetic Yield Optimization : Varying catalyst (e.g., Fe vs. AlCl₃) and solvent polarity (DMF vs. THF) can improve yields beyond 70% .
- Biological Assay Design : Include positive controls (e.g., ciprofloxacin) and validate cytotoxicity in mammalian cells (HEK293) to exclude false positives .
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
